Cas no 2137531-18-9 (3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid)
3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(1,1-difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid
- EN300-716887
- 2137531-18-9
- 3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid
-
- Inchi: 1S/C10H10F2O4S/c1-10(2,9(11)12)4-3-5(7(13)14)17-6(4)8(15)16/h3,9H,1-2H3,(H,13,14)(H,15,16)
- InChI Key: UEIMQCHGGJEXGC-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(=C1C(=O)O)C(C)(C)C(F)F
Computed Properties
- Exact Mass: 264.02678629g/mol
- Monoisotopic Mass: 264.02678629g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 103Ų
3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-716887-1.0g |
3-(1,1-difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid |
2137531-18-9 | 1g |
$0.0 | 2023-06-06 |
3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on 3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid
Research Brief on 3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid (CAS: 2137531-18-9)
In recent years, the compound 3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid (CAS: 2137531-18-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and thiophene dicarboxylic acid moieties, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug discovery. The structural features of this compound make it a valuable scaffold for the development of novel bioactive molecules.
Recent studies have focused on the synthesis and optimization of 3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, to achieve high yields and purity. The compound's ability to interact with specific biological targets, such as kinases and GPCRs, has been a key area of investigation, with preliminary results indicating strong binding affinity and selectivity.
One of the most notable findings is the compound's role as a potent inhibitor of certain enzymes involved in inflammatory pathways. In vitro and in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokines, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its metabolic stability and low toxicity profile make it a promising candidate for further preclinical development.
Another area of exploration is the use of 3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid as a building block for the synthesis of more complex drug-like molecules. Its modular structure allows for easy derivatization, enabling researchers to create libraries of analogs with diverse biological activities. High-throughput screening of these analogs has identified several lead compounds with enhanced potency and improved pharmacokinetic properties.
Despite these advancements, challenges remain in optimizing the compound's bioavailability and ensuring its compatibility with existing drug delivery systems. Ongoing research aims to address these issues through formulation strategies and structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, 3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its unique structural attributes and biological activities underscore its potential as a therapeutic agent and a valuable tool for scientific research. Future studies will likely focus on expanding its applications and overcoming current limitations to fully realize its therapeutic potential.
2137531-18-9 (3-(1,1-Difluoro-2-methylpropan-2-yl)thiophene-2,5-dicarboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)